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Compound of Interest

Compound Name: Spironolactone-d7 (Major)
Cat. No.: B13860449
Get Quote
\ J

Executive Safety Directive

Attention Researchers: Spironolactone-d7 is a stable isotope-labeled analogue of
Spironolactone. It is NOT radioactive; however, it retains the potent biological activity of the
parent compound.

e Primary Hazard: Reproductive Toxicity (Category 1B) & Specific Target Organ Toxicity
(STOT-RE).[1][2][3]

o Operational Mandate: Treat all Spironolactone-d7 waste as Hazardous Pharmaceutical
Waste. Under no circumstances should this compound be discharged into municipal water
systems or disposed of in general trash.

Chemical Identity & Hazard Profile

Understanding the physicochemical nature of the analyte is the first step in compliant disposal.
Spironolactone-d7 is used primarily as an Internal Standard (I1S) in LC-MS/MS quantification.
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Property

Specification

Operational Implication

Compound Name

Spironolactone-d7 (Major)

Deuterated standard for

quantification.

CAS Number

52-01-7 (Unlabeled) / Labeled

CAS varies by vendor

Regulatory checks often
default to the unlabeled CAS.

Isotope Type

Stable (Deuterium,

H)

No radiological disposal

required.

GHS Classification

Danger

Repr. 1B (H360), STOT RE 2
(H373).[1]

Target Organs

Endocrine System, Liver,

Kidneys

High potency requires strict

containment.

Solubility

DMSO, Methanol, Acetonitrile

Lipophilic; requires organic

solvent for decontamination.

Regulatory Classification & Compliance

As a Senior Application Scientist, | strongly advise against relying solely on the absence of a

specific RCRA "P-list" or "U-list" code. While Spironolactone is not explicitly listed in 40 CFR

261.33, it meets the criteria for Hazardous Pharmaceutical Waste due to its toxicity profile.

» NIOSH Classification: Listed as a Hazardous Drug (Group 2/3 - Reproductive risk) [1].

» RCRA Status (USA): Typically regulated as Non-RCRA Regulated Hazardous Waste (unless
in a flammable solvent, then DO01).

» Best Practice: Manage under 40 CFR Part 266 Subpart P (Management Standards for

Hazardous Waste Pharmaceuticals) to ensure incineration and prevent environmental

leaching [2].

Disposal Workflow & Decision Logic

The following protocol ensures complete destruction of the steroid nucleus, preventing

bioaccumulation in the environment.
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A. Solid Waste (Original Vials/Powder)

e Segregation: Do not mix with oxidizers or acids. Place the original vial inside a secondary
clear containment bag (polyethylene).

o Labeling: Affix a "Cytotoxic/Reproductive Toxin" label. Explicitly mark "Non-Radioactive" to
prevent rejection by waste handlers confused by the "-d7" suffix.

o Disposal Path: High-Temperature Incineration (

C).

B. Liquid Waste (Stock Solutions/Solvents)

¢ Solvent Matrix: If the standard is dissolved in Methanol or Acetonitrile, the waste is ignitable
(D001).

¢ Protocol: Consolidate into the lab's "Halogenated" or "Non-Halogenated" solvent waste
stream (depending on the solvent). Ensure the waste container is compatible with organic
solvents (HDPE or Glass).

C. Aqueous Waste (LC-MS Effluent)

e The "Dilution” Trap: Researchers often assume LC-MS effluent is dilute enough to drain. This
is scientifically unsound for endocrine disruptors.

o Mandate: Collect LC-MS effluent containing Spironolactone-d7 in a dedicated carboy.
Dispose of via chemical waste contractors for incineration.

Disposal Decision Tree (Visualization)
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Spironolactone-d7 Waste

Physical State?
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Figure 1: Decision logic for segregating and disposing of Spironolactone-d7 based on physical
state.

Spill Management & Decontamination Protocol

In the event of a spill, immediate containment is required to prevent aerosolization of the
powder or transdermal absorption of the liquid.

Pre-requisite PPE: Double Nitrile Gloves (min 0.11mm thickness), Safety Goggles, Lab Coat,
N95/P100 Respirator (if powder is uncontained).

o |solate: Evacuate the immediate area. Mark a 3-meter exclusion zone.
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e Contain:

o Powder: Cover with a damp paper towel (water or oil-soaked) to prevent dust generation.
Do NOT dry sweep.

o Liquid: Absorb with vermiculite or chem-pads.

o Deactivate & Clean:

[¢]

Spironolactone is lipophilic. Water alone is ineffective.

[e]

Step A: Wipe surface with a surfactant (detergent solution) to lift the compound.

o

Step B: Follow with a solvent wipe (70% Isopropanol or Ethanol) to solubilize residuals.

[¢]

Step C: Final wash with water.[4]

» Disposal of Cleanup Materials: All wipes, gloves, and absorbents must be bagged and
disposed of as Hazardous Pharmaceutical Waste (Incineration), not general trash [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC207460010&productDescription=SPIRONOLACTONE%2C+99%25+%28TLC+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.cdc.gov/niosh/docs/2016-161/default.html
https://www.epa.gov/hwgenerators/management-standards-hazardous-waste-pharmaceuticals-and-amendment-p075-listing
https://www.osha.gov/hazardous-drugs/controlling-exposure
https://www.benchchem.com/product/b13860449?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13860449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e 1. cdn.caymanchem.com [cdn.caymanchem.com]
e 2. cdn.pfizer.com [cdn.pfizer.com]

e 3. pharmacopoeia.com [pharmacopoeia.com]

o 4. fishersci.com [fishersci.com]

» To cite this document: BenchChem. [Spironolactone-d7 (Major) Proper Disposal
Procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13860449/docs#spironolactone-d7-major-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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